Cas no 1795300-89-8 (3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide)

• Product Name: 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide
• CAS No: 1795300-89-8
• MF: C₂₅H₂₅N₃O
• MW: 383.485505819321
• CID: 5407722
• Update Time: 2025-10-28

3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide Chemical and Physical Properties

Names and Identifiers

• β-Phenyl-N-[3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl]benzenepropanamide
• 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide

• Inchi： 1S/C25H25N3O/c29-24(26-16-8-17-28-18-14-22-13-7-15-27-25(22)28)19-23(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-7,9-15,18,23H,8,16-17,19H2,(H,26,29)
• InChI Key： ICTSDAJLQDFPGA-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)CC(NCCCN2C3=NC=CC=C3C=C2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 639.2±55.0 °C(Predicted)
• pka: 15.51±0.46(Predicted)

Additional information on 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide

Introduction to 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide (CAS No. 1795300-89-8) and Its Emerging Applications in Chemical Biology

3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide, identified by the CAS number 1795300-89-8, represents a structurally complex organic molecule that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by its intricate nitrogen-containing ring system, which is fused into a pyrrolopyridine core. The presence of multiple aromatic rings and a propyl chain extending from the pyrrolopyridine moiety contributes to its unique physicochemical properties, making it a promising candidate for various biochemical and pharmacological investigations.

The molecular framework of 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide is notable for its potential to interact with biological targets through multiple binding sites. The pyrrolopyridine scaffold is particularly relevant in medicinal chemistry due to its resemblance to natural product scaffolds and its ability to modulate enzyme activity or receptor binding. Recent studies have highlighted the role of such heterocycles in the development of small-molecule inhibitors targeting diseases associated with aberrant protein-protein interactions or metabolic pathways.

In the context of contemporary research, 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide has been explored for its potential applications in modulating signaling pathways implicated in neurodegenerative disorders. The pyrrolopyridine moiety is known to exhibit binding affinity for certain neurotransmitter receptors, suggesting its utility in developing novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, the aromatic rings within its structure may facilitate hydrophobic interactions with target proteins, enhancing drug-like properties such as solubility and bioavailability.

Advances in computational chemistry have enabled the virtual screening of compounds like 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide against large databases of biological targets. This approach has identified several potential hit compounds that warrant further experimental validation. The integration of machine learning algorithms with traditional pharmacophore modeling has streamlined the process of optimizing lead structures for improved potency and selectivity. Such computational strategies are increasingly being employed in academic and industrial settings to accelerate drug discovery pipelines.

The synthesis of 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolopyridine ring system requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the carbon-nitrogen bonds within this scaffold. Additionally, the introduction of the propyl chain at the 3-position necessitates careful consideration of protecting group strategies to prevent unwanted side reactions during multi-step synthesis.

Recent publications have demonstrated the utility of 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide as a scaffold for exploring novel pharmacological activities. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression by binding to their active sites through induced fit mechanisms. The aromatic substituents on the phenyl rings contribute to π-stacking interactions with aromatic residues on target proteins, further stabilizing enzyme-inhibitor complexes. Such interactions are critical for achieving high-affinity binding and prolonged residence time at biological targets.

The physicochemical properties of 3,3-diphenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)propanamide, including its solubility profile and metabolic stability, are key factors influencing its suitability as a drug candidate. Modifications to the molecular structure can be tailored to optimize these properties without compromising biological activity. For example, replacing one of the phenyl rings with a heteroaryl group may enhance water solubility while maintaining binding affinity for therapeutic targets. Such structural modifications are often guided by experimental data obtained from high-throughput screening assays.

In summary, 1795300-89-8 represents a structurally sophisticated molecule with significant potential in chemical biology and drug discovery. Its unique combination of heterocyclic moieties and aromatic substituents makes it an attractive scaffold for developing novel therapeutics targeting neurological and oncological diseases. As research methodologies continue to evolve toward more efficient and targeted approaches, 1795300-89-8 is poised to play an important role in advancing our understanding of disease mechanisms and accelerating the development of next-generation pharmaceuticals.